Cas no 1956310-31-8 (5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride)

• Product Name: 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride
• CAS No: 1956310-31-8
• MF: C₇H₅Cl₃F₃N
• MW: 266.475509405136
• CID: 4827995
• Update Time: 2025-10-31

5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride

• Inchi： 1S/C7H4Cl2F3N.ClH/c8-2-6-5(7(10,11)12)1-4(9)3-13-6;/h1,3H,2H2;1H
• InChI Key： WYHUFMNNDJJAMC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=CN=1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride

Introduction to 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride (CAS No. 1956310-31-8)

5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride (CAS No. 1956310-31-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine, a chloromethyl group, and a trifluoromethyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride is C₉H₆Cl₂F₃N·HCl, and its molecular weight is approximately 274.09 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 3-trifluoromethylpyridine and subsequent functional group modifications.

In recent years, the study of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride has been driven by its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, the chloromethyl group can be readily functionalized to introduce other reactive groups, making it a versatile building block in drug design.

The trifluoromethyl group in 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This property is particularly useful in the context of drug metabolism and pharmacokinetics, where the stability and bioavailability of a compound are critical factors for its therapeutic efficacy.

Recent research has also explored the biological activity of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising lead compound for the development of novel therapeutic agents. For example, it has been reported to inhibit the activity of specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its potential therapeutic applications, 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride has been studied for its use in agrochemicals. The presence of multiple halogen substituents can enhance the compound's stability and effectiveness as a pesticide or herbicide. However, further research is needed to fully understand its environmental impact and safety profile.

The synthesis and characterization of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride have been extensively documented in scientific literature. Common synthetic routes involve the reaction of 3-trifluoromethylpyridine with chlorinating agents followed by further functionalization steps to introduce the chloromethyl group. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of the final product.

The physical properties of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride, including its melting point, solubility, and stability under various conditions, have been thoroughly investigated. These properties are crucial for optimizing its use in different applications, whether in pharmaceutical formulations or industrial processes.

In conclusion, 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride (CAS No. 1956310-31-8) is a multifaceted compound with significant potential in both medicinal chemistry and industrial applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.